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Compound of Interest

Compound Name: 1-Hexen-3-OL

cat. No.: B1581649

This technical guide provides a comprehensive overview of 1-hexen-3-ol, including its

chemical identity, physicochemical properties, and detailed experimental protocols for its

synthesis and analysis. This document is intended for researchers, scientists, and

professionals in the fields of chemistry and drug development.

Chemical Identity

The nomenclature and various identifiers for 1-hexen-3-ol are crucial for accurate

documentation and research.

IUPAC Name: hex-1-en-3-ol[1][2]

Synonyms:

Propylvinylcarbinol[1][2][3]

3-Hydroxy-1-hexene[1][2][3]

1-Vinylbutanol[1][4]

Propyl vinyl carbinol[1][4]

1-Vinylbutan-1-ol[1][4]

Hex-1-en-3-ol[1][2][3]

1-Hexene-3-ol[1][3]
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Physicochemical Properties

A summary of the key physical and chemical properties of 1-hexen-3-ol is presented in the
table below. This data is essential for its handling, storage, and application in experimental

settings.

Property Value Source
Molecular Formula CeH120 [1][5]
Molar Mass 100.16 g/mol [1][5]
Appearance Clear, colorless liquid [1][6]
Density 0.834 g/mL at 25 °C [51[7]
Boiling Point 134-135 °C [51[7]
Flash Point 35°C (95 °F) [5]
Water Solubility Insoluble [1][5]
Refractive Index 1.427-1.430 at 20 °C [5][6]
CAS Number 4798-44-1 [11[3]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 1-hexen-3-ol are provided below.
These protocols are based on established chemical principles and analytical techniques.

Synthesis of 1-Hexen-3-ol via Grighard Reaction

A common and effective method for the synthesis of 1-hexen-3-ol is the Grignard reaction.
This involves the nucleophilic addition of a propylmagnesium bromide Grignard reagent to
acrolein.

Materials:

e Magnesium turnings
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1-Bromopropane

Anhydrous diethyl ether

Acrolein (freshly distilled)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate
Procedure:
o Preparation of Grignard Reagent:

o In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser,
and a magnetic stirrer, add magnesium turnings.

o Add a small crystal of iodine to activate the magnesium.
o Prepare a solution of 1-bromopropane in anhydrous diethyl ether in the dropping funnel.

o Add a small amount of the 1-bromopropane solution to the magnesium. The reaction is
initiated when the color of the iodine disappears and bubbling is observed.

o Slowly add the remaining 1-bromopropane solution to maintain a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete formation of the propylmagnesium bromide.

e Reaction with Acrolein:
o Cool the Grignard reagent solution in an ice bath.
o Prepare a solution of freshly distilled acrolein in anhydrous diethyl ether.

o Add the acrolein solution dropwise to the cooled Grignard reagent with vigorous stirring.
Maintain the temperature below 10 °C.
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o After the addition is complete, allow the mixture to warm to room temperature and stir for
an additional hour.

o Work-up and Purification:

o Pour the reaction mixture slowly into a beaker containing a saturated aqueous solution of
ammonium chloride and crushed ice.

o Separate the ether layer and extract the aqueous layer with diethyl ether.
o Combine the organic layers and wash with brine.

o Dry the ether solution over anhydrous magnesium sulfate.

o Filter the solution and remove the diethyl ether by rotary evaporation.

o Purify the crude 1-hexen-3-ol by fractional distillation.

Grignard Reagent Formation

Slow addition at <10°C
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Synthesis of 1-Hexen-3-ol via Grignard Reaction.
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Analysis of 1-Hexen-3-ol by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds
like 1-hexen-3-ol. A typical workflow for its analysis is described below.

Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

Place a known amount of the sample containing 1-hexen-3-ol into a headspace vial.
» Add a saturated solution of sodium chloride to increase the volatility of the analyte.
« If quantification is required, add a suitable internal standard.

o Seal the vial and place it in a heated autosampler tray (e.g., at 60°C) for a defined period
(e.g., 30 minutes) to allow for equilibration.

o Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace of the vial to adsorb the
volatile compounds.

GC-MS Parameters:

e Gas Chromatograph (GC):

o

Injection Mode: Splitless

o

Inlet Temperature: 250 °C

o

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

[¢]

Column: A mid-polarity column (e.g., DB-624 or equivalent) is suitable. A common
dimension is 30 m x 0.25 mm ID x 1.4 pm film thickness.

[¢]

Oven Program:
= Initial temperature: 40 °C, hold for 2 minutes

= Ramp: 10 °C/min to 200 °C
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» Final hold: 2 minutes at 200 °C

e Mass Spectrometer (MS):
o lonization Mode: Electron lonization (El) at 70 eV
o lon Source Temperature: 230 °C
o Quadrupole Temperature: 150 °C

o Acquisition Mode: Full scan (e.g., m/z 35-200) for identification. Selected lon Monitoring
(SIM) can be used for quantification for higher sensitivity.

Data Analysis:

e The obtained mass spectrum of the chromatographic peak corresponding to 1-hexen-3-ol is

compared with a reference library (e.g., NIST) for identification.
» The fragmentation pattern should be consistent with the structure of 1-hexen-3-ol.

o For quantification, a calibration curve is generated using standards of known concentrations.
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Workflow for the Analysis of 1-Hexen-3-ol by GC-MS.
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Safety and Handling

1-Hexen-3-ol is a flammable liquid and vapor. It should be kept away from heat, sparks, open
flames, and hot surfaces. Use in a well-ventilated area and take precautionary measures
against static discharge. Personal protective equipment, including safety glasses, gloves, and a
lab coat, should be worn when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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